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Compound of Interest

Compound Name: C17H13N50S3

Cat. No.: B15174265

Disclaimer: The chemical formula C17H13N50S3 does not correspond to a readily identifiable,
common chemical entity in publicly available databases. Therefore, this guidance is based on
general best practices for handling novel or unknown chemical compounds, which should
always be treated as potentially hazardous.

Risk Assessment and Hazard Identification

Given the unknown nature of C17H13N50S3, a thorough risk assessment is the first critical
step before any handling. In the absence of specific toxicological data, it is prudent to assume
the compound is hazardous.[1] The elemental composition, which includes nitrogen and sulfur,
suggests the potential for various reactivities and biological activities.

Assumed Potential Hazards:

o Acute Toxicity (Oral, Dermal, Inhalation): The compound may be harmful if swallowed, in
contact with skin, or inhaled.

o Skin and Eye Irritation: Assume the compound can cause skin and eye irritation upon
contact.

e Sensitization: It may cause an allergic skin reaction or respiratory sensitization.

» Unknown Long-Term Effects: Due to its novelty, chronic health effects are unknown.
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Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for various laboratory operations

involving C17H13N50S3. This is the minimum requirement, and a more stringent approach

may be necessary based on the experimental context.
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Experimental Protocols: Handling and Operational

Plan

1. Engineering Controls:
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o All work with C17H13N50S3, especially when manipulating the solid or preparing solutions,
must be conducted in a certified chemical fume hood to minimize inhalation exposure.[1]

e Ensure that a safety shower and eyewash station are readily accessible.
2. Procedural Guidance:

o Small-Scale Operations: Initially, work with the smallest feasible quantities of the substance
to minimize risk.

o Labeling: All containers holding C17H13N50S3 must be clearly labeled with the chemical
formula, the phrase "Potentially Hazardous - Handle with Caution," the date of synthesis or
receipt, and the researcher's name.[4][5]

¢ Spill Management: Have a spill kit readily available. In case of a spill, evacuate the
immediate area, and if safe to do so, contain the spill using appropriate absorbent materials.
Report all spills to the laboratory supervisor and environmental health and safety (EHS)
department.

o Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly with soap and water after handling the compound.[6]

Disposal Plan
As an unknown chemical, C17H13N50S3 must be disposed of as hazardous waste.[7][8]
1. Waste Collection:

o Collect all waste containing C17H13N50S3 (solid, solutions, contaminated labware) in
designated, sealed, and clearly labeled hazardous waste containers.

e The waste label should include the chemical formula and a list of all other components in the
waste stream.

2. Waste Disposal:

o Follow your institution's and local regulations for hazardous waste disposal.
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» Contact your institution's EHS department to arrange for the pickup and disposal of the
waste. Do not attempt to dispose of this chemical down the drain or in regular trash.

Workflow for Handling a Novel Chemical Compound

Initial Assessment of C17H13N50S3

'

Assume Compound is Hazardous

'

Select Appropriate PPE (Table 1)

'

Conduct Experiment in Fume Hood

'

Collect All Waste in Labeled Containers Decontaminate Work Area

' :

Arrange for Hazardous Waste Disposal via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of C17H13N50S3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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